Cas no 61748-02-5 (Ethanone, 1-(3-bromophenyl)-2-(triphenylphosphoranylidene)-)

• Product Name: Ethanone, 1-(3-bromophenyl)-2-(triphenylphosphoranylidene)-
• CAS No: 61748-02-5
• MF: C₂₆H₂₀BrOP
• MW: 459.314167022705
• CID: 467656
• PubChem ID: 12034997
• Update Time: 2025-04-19

Ethanone, 1-(3-bromophenyl)-2-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-bromophenyl)-2-(triphenylphosphoranylidene)-
• 1-(3-bromophenyl)-2-(triphenyl-λ⁵-phosphanylidene)ethanone
• DTXSID70476253
• 61748-02-5

• Inchi： 1S/C26H20BrOP/c27-22-12-10-11-21(19-22)26(28)20-29(23-13-4-1-5-14-23,24-15-6-2-7-16-24)25-17-8-3-9-18-25/h1-20H
• InChI Key： OEEJFBDBJQGLRU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C=P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 458.0436
• Monoisotopic Mass: 458.04351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07